Cas no 2413846-65-6 (rac-(3R,4S)-1-oxa-9-azaspiro5.5undecane-3,4-diol)

• Product Name: rac-(3R,4S)-1-oxa-9-azaspiro5.5undecane-3,4-diol
• CAS No: 2413846-65-6
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD32663019
• CID: 5673188
• PubChem ID: 146050015
• Update Time: 2023-11-27

rac-(3R,4S)-1-oxa-9-azaspiro5.5undecane-3,4-diol Chemical and Physical Properties

Names and Identifiers

• EN300-26623994
• 2413846-65-6
• rac-(3R,4S)-1-oxa-9-azaspiro[5.5]undecane-3,4-diol
• rac-(3R,4S)-1-oxa-9-azaspiro5.5undecane-3,4-diol

• MDL： MFCD32663019
• Inchi： 1S/C9H17NO3/c11-7-5-9(13-6-8(7)12)1-3-10-4-2-9/h7-8,10-12H,1-6H2/t7-,8+/m0/s1
• InChI Key： KFNOKVWBJSBHIG-JGVFFNPUSA-N
• SMILES： O1C[C@H]([C@H](CC21CCNCC2)O)O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 61.7Ų